Cas no 98198-11-9 (4,5-Pyridazinedicarboxamide)

• Product Name: 4,5-Pyridazinedicarboxamide
• CAS No: 98198-11-9
• MF: C₆H₆N₄O₂
• MW: 166.13744020462
• CID: 1123530
• PubChem ID: 6409748
• Update Time: 2025-04-20

4,5-Pyridazinedicarboxamide Chemical and Physical Properties

Names and Identifiers

• 4,5-Pyridazinedicarboxamide
• pyridazine-4,5-dicarboxamide
• AKOS005077085
• 11D-111
• 98198-11-9
• Oprea1_592142
• SCHEMBL15095256

• Inchi： 1S/C6H6N4O2/c7-5(11)3-1-9-10-2-4(3)6(8)12/h1-2H,(H2,7,11)(H2,8,12)
• InChI Key： LSXPZPXFCSWWRM-UHFFFAOYSA-N
• SMILES： O=C(C1=CN=NC=C1C(N)=O)N

Computed Properties

• Exact Mass: 166.04907545g/mol
• Monoisotopic Mass: 166.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 112Ų